Cas no 2172022-56-7 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-4-methylpentanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-4-methylpentanoic acid
• CAS No: 2172022-56-7
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5949400
• PubChem ID: 165551843
• Update Time: 2025-11-01

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-4-methylpentanoic acid
• 3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4-methylpentanamido}-4-methylpentanoic acid
• 2172022-56-7
• EN300-1483937

• Inchi： 1S/C28H36N2O5/c1-17(2)13-19(27(33)30-25(18(3)4)14-26(31)32)15-29-28(34)35-16-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-12,17-19,24-25H,13-16H2,1-4H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： LTWDOCXCAPTBSP-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NC(CC(=O)O)C(C)C)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-4-methylpentanoic acid

Introduction to 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-4-methylpentanoic acid (CAS No. 2172022-56-7)

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-4-methylpentanoic acid, with the CAS number 2172022-56-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry. This compound is characterized by its intricate molecular structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group and multiple functional groups that contribute to its unique chemical properties and potential biological activities.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis due to its stability under mild conditions and ease of removal. This group is particularly useful in solid-phase peptide synthesis (SPPS), where it helps to prevent unwanted side reactions and ensures the sequential addition of amino acids. The presence of the Fmoc group in 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-4-methylpentanoic acid makes it a valuable intermediate in the synthesis of complex peptides and proteins.

The methylpentanamido and methylpentanoic acid moieties in the compound's structure are also noteworthy. These functional groups contribute to the compound's solubility, stability, and reactivity, making it suitable for various applications in drug discovery and development. The methylpentanamido group, for instance, can form hydrogen bonds with other molecules, enhancing the compound's binding affinity to target proteins. The methylpentanoic acid group, on the other hand, can serve as a carboxylic acid functional group, which can be easily modified or conjugated with other molecules to create derivatives with specific properties.

Recent research has highlighted the potential of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-4-methylpentanoic acid in various therapeutic areas. For example, studies have shown that this compound can be used as a building block for the synthesis of peptides with anti-cancer properties. The Fmoc protecting group allows for precise control over the peptide sequence, enabling the creation of highly specific and potent anti-cancer agents. Additionally, the compound's ability to form stable amide bonds makes it an excellent candidate for developing peptidomimetics that can mimic the structure and function of natural peptides.

In the context of drug delivery, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-4-methylpentanoic acid has been explored as a prodrug strategy. Prodrugs are inactive precursors that are converted into active drugs within the body through metabolic processes. By incorporating this compound into prodrug designs, researchers aim to improve the pharmacokinetic properties of drugs, such as their solubility, stability, and bioavailability. This approach has shown promise in enhancing the therapeutic efficacy of drugs while reducing their side effects.

The versatility of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-4-methylpentanoic acid extends beyond its use in drug discovery and development. It has also been investigated for its potential applications in diagnostic imaging and biosensors. The Fmoc group can be modified with fluorescent or radioactive labels, allowing for real-time monitoring of biological processes at the molecular level. This capability is particularly valuable in cancer research, where early detection and precise monitoring of tumor progression are critical for effective treatment.

In summary, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-4-methylpentanoic acid (CAS No. 2172022-56-7) is a multifaceted compound with significant potential in various areas of medicinal chemistry and biochemistry. Its unique molecular structure, including the Fmoc protecting group and functional groups like methylpentanamido and methylpentanoic acid, makes it a valuable tool for researchers working on peptide synthesis, drug discovery, drug delivery, diagnostic imaging, and biosensors. As research in these fields continues to advance, this compound is likely to play an increasingly important role in developing innovative solutions to complex biomedical challenges.